Cas no 62885-41-0 (3-Methoxypyridin-4-ol)

• Product name: 3-Methoxypyridin-4-ol
• CAS No: 62885-41-0
• MF: C₆H₇NO₂
• MW: 125.125281572342
• MDL: MFCD16998801
• CID: 958212
• PubChem ID: 186643

3-Methoxypyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypyridin-4-ol
• 3-Methoxy-4-hydroxypyridine
• 4-Pyridinol,3-methoxy-(9CI)
• 3-Methoxy-4-formyl-pyridin
• 3-Methoxy-4-hydroxy-pyridin
• 3-methoxy-4-pyridinecarboxaldehyde
• 3-METHOXYISONICOTINALDEHYDE
• 3-Methoxy-pyridin-4-carbaldehyd
• 3-methoxy-pyridin-4-ol
• 3-Methoxy-pyridin-aldehyd-(4)
• 3-methoxy-pyridine-4-carbaldehyde
• 3-Methoxypyridine-4-carboxaldehyde
• 4-hydroxy-3-methoxypyridine
• 4-Pyridinecarboxaldehyde, 3-methoxy-
• ANW-71746
• CTK0H1696
• CHEMBL3786379
• AKOS016005071
• 3-methoxy-1,4-dihydropyridin-4-one
• MFCD16998801
• PS-11904
• 4(1H)-Pyridinone, 3-methoxy-
• 1H-Pyridin-4-one, 3-methoxy-
• CS-0454451
• 3-methoxypyridin-4(1h)-one
• AKOS006347288
• SCHEMBL11503623
• 4-PYRIDINOL, 3-METHOXY-
• MB25455
• 50700-60-2
• 3-methoxy-1H-pyridin-4-one
• DTXSID80198757
• 62885-41-0
• DB-272024

• MDL： MFCD16998801
• Inchi： InChI=1S/C6H7NO2/c1-9-6-4-7-3-2-5(6)8/h2-4H,1H3,(H,7,8)
• InChI Key： XKECCYGTTKNLOC-UHFFFAOYSA-N
• SMILES： COC1=CNC=CC1=O

Computed Properties

• Exact Mass: 125.047678466g/mol
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 0.3

Experimental Properties

• Density: 1.190±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180.5-181.5 ºC
• Solubility: Soluble (110 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxypyridin-4-ol

Research Briefing on 3-Methoxypyridin-4-ol (CAS: 62885-41-0) in Chemical Biology and Pharmaceutical Applications

3-Methoxypyridin-4-ol (CAS: 62885-41-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by a pyridine core substituted with a methoxy group at the 3-position and a hydroxyl group at the 4-position, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This briefing synthesizes the latest findings related to 3-Methoxypyridin-4-ol, highlighting its chemical properties, synthetic routes, and therapeutic applications.

One of the most notable advancements in the study of 3-Methoxypyridin-4-ol is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have identified 3-Methoxypyridin-4-ol as a valuable scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Methoxypyridin-4-ol exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and HER2 (Human Epidermal Growth Factor Receptor 2), two kinases implicated in various cancers. The study reported IC50 values in the nanomolar range, suggesting high efficacy. Furthermore, molecular docking simulations revealed that the methoxy and hydroxyl groups of 3-Methoxypyridin-4-ol play a crucial role in binding to the ATP-binding site of these kinases, providing insights for further optimization.

In addition to its applications in oncology, 3-Methoxypyridin-4-ol has shown promise in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of novel 3-Methoxypyridin-4-ol derivatives with broad-spectrum antibacterial activity. These compounds were tested against Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, with some derivatives exhibiting MIC (Minimum Inhibitory Concentration) values comparable to established antibiotics like ciprofloxacin. The study also highlighted the compound's low cytotoxicity to mammalian cells, making it a potential candidate for further development as a safe and effective antimicrobial agent.

The synthetic accessibility of 3-Methoxypyridin-4-ol has also been a focus of recent research. Traditional synthetic routes often involve multi-step processes with low yields, but a 2023 paper in Organic Process Research & Development introduced a streamlined, one-pot synthesis method. This approach utilizes a palladium-catalyzed coupling reaction, achieving a yield of over 80% while reducing the need for hazardous reagents. The improved synthetic route not only enhances the scalability of 3-Methoxypyridin-4-ol production but also aligns with green chemistry principles, making it more sustainable for industrial applications.

Beyond its direct therapeutic applications, 3-Methoxypyridin-4-ol has been explored as a building block for fluorescent probes and imaging agents. A 2024 study in Chemical Communications reported the development of a 3-Methoxypyridin-4-ol-based fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high selectivity and sensitivity, enabling real-time monitoring of oxidative stress in biological systems. This innovation opens new avenues for studying ROS-related diseases, such as neurodegenerative disorders and cancer, and underscores the compound's versatility in chemical biology.

In conclusion, 3-Methoxypyridin-4-ol (CAS: 62885-41-0) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—ranging from kinase inhibitors and antimicrobial agents to fluorescent probes—highlight its potential as a multifunctional scaffold. Recent advancements in synthetic methodologies and mechanistic studies have further solidified its role in drug discovery and diagnostic tools. Future research should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring novel applications in emerging therapeutic areas.